3-(3-nitrophenyl)-N-[2-(phenylthio)ethyl]acrylamide

• IUPAC Name: (E)-3-(3-nitrophenyl)-N-(2-phenylsulfanylethyl)prop-2-enamide
• InChI: InChI=1S/C17H16N2O3S/c20-17(18-11-12-23-16-7-2-1-3-8-16)10-9-14-5-4-6-15(13-14)19(21)22/h1-10,13H,11-12H2,(H,18,20)/b10-9+
• InChI Key: XRFJSCDYKNOHHV-MDZDMXLPSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCNC(=O)C=CC2=CC(=CC=C2)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C=C1)SCCNC(=O)/C=C/C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C17H16N2O3S
• Molecular Weight: 328.4 g/mol

Description

3-(3-nitrophenyl)-N-[2-(phenylthio)ethyl]acrylamide, commonly known as NPA, is a chemical compound that has gained significant attention in the scientific community due to its unique properties. NPA is a synthetic compound that is widely used in biochemical and physiological research.

Scientific Research Applications

NPA has a wide range of scientific research applications. It is commonly used as a fluorescent probe for the detection of thiols in biological samples. NPA has also been used as a tool for studying protein folding and conformational changes. In addition, NPA has been used to study the structure and function of enzymes and other biomolecules.

Mechanism of Action

The mechanism of action of NPA is based on its ability to react with thiols. NPA contains a nitro group that can be reduced to an amino group in the presence of thiols. This reaction results in a fluorescent product that can be detected using spectroscopic methods. The reaction of NPA with thiols is highly specific and can be used to selectively detect thiols in complex biological samples.
Biochemical and Physiological Effects
NPA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. NPA has also been shown to induce oxidative stress in cells, leading to apoptosis. In addition, NPA has been shown to have anti-inflammatory and anti-tumor properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using NPA in lab experiments is its high specificity for thiols. This allows researchers to selectively detect and study thiols in complex biological samples. NPA is also relatively easy to synthesize and can be obtained in large quantities. However, NPA has some limitations as well. It is highly reactive and can be toxic to cells at high concentrations. In addition, the fluorescent signal generated by NPA can be affected by other factors, such as pH and temperature.

Future Directions

There are many potential future directions for research involving NPA. One area of interest is the development of new methods for detecting and studying thiols in biological samples. This could involve the synthesis of new fluorescent probes based on the structure of NPA. Another area of interest is the study of the biochemical and physiological effects of NPA in more detail. This could involve the use of animal models to study the effects of NPA on various biological processes. Finally, there is potential for the development of new therapeutic agents based on the structure of NPA. These agents could be used to treat a variety of diseases, including cancer and neurodegenerative disorders.
Conclusion
In conclusion, NPA is a synthetic compound that has a wide range of scientific research applications. It is commonly used as a fluorescent probe for the detection of thiols in biological samples and has been shown to have a variety of biochemical and physiological effects. NPA has both advantages and limitations for lab experiments, and there are many potential future directions for research involving this compound.

Synthesis Methods

The synthesis of NPA involves the reaction of 3-nitrobenzaldehyde with 2-phenylethanethiol in the presence of acetic anhydride. The resulting intermediate is then reacted with acryloyl chloride to form the final product, NPA. The synthesis of NPA is a multi-step process that requires careful attention to detail and precise control of reaction conditions.